Cas no 53079-45-1 (Aspartic acid, N-(phenylmethyl)-3-[(phenylmethyl)amino]-)

Aspartic acid, N-(phenylmethyl)-3-[(phenylmethyl)amino]- structure
53079-45-1 structure
Product Name:Aspartic acid, N-(phenylmethyl)-3-[(phenylmethyl)amino]-
CAS No:53079-45-1
MF:C18H20N2O4
MW:328.362404823303
CID:1584777
PubChem ID:108349
Update Time:2025-04-21

Aspartic acid, N-(phenylmethyl)-3-[(phenylmethyl)amino]- Chemical and Physical Properties

Names and Identifiers

    • Aspartic acid, N-(phenylmethyl)-3-[(phenylmethyl)amino]-
    • (2S)-2,3-bis(benzylamino)butanedioic acid
    • meso-2,3-Bis(benzylamino)succinic acid
    • NCI60_028484
    • 2,3-Bis(benzylamino)succinic acid
    • SCHEMBL5085491
    • CHEMBL1999612
    • 55645-40-4
    • DTXSID10610876
    • 2,3-bis(benzylamino)butanedioic acid
    • NSC-679576
    • (3S)-rel-N-Benzyl-3-benzylamino-D-aspartic acid
    • NSC679576
    • NS00055783
    • D-Aspartic acid, N-(phenylmethyl)-3-((phenylmethyl)amino)-, (3S)-rel-
    • 53079-45-1
    • erythro-N-Benzyl-3-(benzylamino)aspartic acid
    • N-Benzyl-3-(benzylamino)-L-aspartic acid
    • EINECS 259-736-8
    • Inchi: 1S/C18H20N2O4/c21-17(22)15(19-11-13-7-3-1-4-8-13)16(18(23)24)20-12-14-9-5-2-6-10-14/h1-10,15-16,19-20H,11-12H2,(H,21,22)(H,23,24)
    • InChI Key: FZEXWQSUEVTZEC-UHFFFAOYSA-N
    • SMILES: OC(C(C(C(=O)O)NCC1C=CC=CC=1)NCC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 328.1424
  • Monoisotopic Mass: 328.14230712g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 9
  • Complexity: 366
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.9
  • Topological Polar Surface Area: 98.7Ų

Experimental Properties

  • PSA: 98.66
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